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Compound of Interest

Compound Name: Acetone-13C3

CAS No.: 93628-01-4

Cat. No.: B057817 Get Quote

This guide provides essential, step-by-step procedures for the safe and compliant disposal of

Acetone-13C3. As researchers, scientists, and drug development professionals, our

commitment to safety and environmental stewardship extends beyond the benchtop to the

entire lifecycle of the chemicals we use. This document is designed to be your preferred source

for handling this specific laboratory solvent, ensuring operational safety and regulatory

adherence. The chemical and physical hazards of Acetone-13C3 are identical to those of

standard acetone; its isotopic labeling does not alter its flammability or toxicity, and thus it must

be managed as a hazardous waste.[1][2]

Hazard Identification and Waste Characterization
Before disposal, it is imperative to understand the hazards associated with Acetone-13C3.

Under the Resource Conservation and Recovery Act (RCRA), a waste is deemed hazardous if

it exhibits specific characteristics or is explicitly listed.[3][4] Acetone is classified as a hazardous

waste primarily due to its ignitability.[3][5]

Causality: Acetone has a very low flash point (-17°C / 1.4°F), meaning it can form an ignitable

vapor-air mixture at well below room temperature. Improper disposal, such as pouring it down a

drain, can lead to the accumulation of explosive vapors in plumbing and sewer systems.

The following table summarizes the critical hazard information for Acetone-13C3, derived from

its Safety Data Sheet (SDS) and global hazard communication systems.[1][6]
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Hazard Attribute Classification Details

GHS Pictograms 🔥 Flammable Liquid

❗ Eye Irritant, STOT SE 3

Signal Word Danger
Indicates a high level of

hazard.

Hazard Statements H225
Highly flammable liquid and

vapor.[1]

H319
Causes serious eye irritation.

[1]

H336
May cause drowsiness or

dizziness.[1]

Primary Hazard Class Ignitability Flash Point < 60°C (140°F).[5]

UN Number 1090 For transport and shipping.[6]

Core Principles of Compliant Disposal
The foundation of proper chemical waste management rests on a "cradle-to-grave"

responsibility, meaning the generator of the waste is accountable for it from creation to final

disposal.[7] This process is governed by four key principles.

Characterize: Correctly identify the waste. As established, Acetone-13C3 is a non-

halogenated, flammable solvent waste.[8]

Segregate: Never mix incompatible waste streams. Acetone waste should be kept separate

from acids, bases, and especially strong oxidizers to prevent violent chemical reactions.[5][9]

Mixing hazardous waste with non-hazardous waste unnecessarily increases the volume and

cost of disposal.[10]

Contain: Use appropriate, sealed, and clearly labeled containers for waste accumulation.[4]

[9]
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Communicate: Ensure waste is properly documented and that all personnel are trained on

these procedures, in line with OSHA's Hazard Communication and HAZWOPER standards.

[11]

Step-by-Step Disposal Protocol
This protocol provides a direct, procedural workflow for handling Acetone-13C3 from the point

of generation to its final collection.

Step 1: Immediate Handling & Personal Protective
Equipment (PPE)
Before handling waste, ensure you are wearing the appropriate PPE to mitigate exposure risks.

Eye Protection: Safety goggles or glasses are mandatory to protect against splashes, which

can cause serious eye irritation.[6][12]

Hand Protection: Wear chemical-resistant gloves (e.g., butyl rubber or nitrile) to prevent skin

contact.

Protective Clothing: A lab coat or chemical-resistant apron should be worn.[12]

Ventilation: Always handle acetone in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation of vapors that can cause respiratory irritation and

dizziness.[6][12]

Step 2: Selecting the Appropriate Waste Container
The integrity of the waste containment system is critical for safety.

Compatibility: The container must be chemically compatible with acetone. The original

manufacturer's bottle or a designated plastic or metal solvent waste container is suitable.[10]

[13]

Condition: The container must be in good condition, free from cracks, leaks, or external

residue.[10][14]
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Closure: The container must have a secure, screw-top cap. It must remain closed at all times

except when waste is being added.[3][10] This is a critical safety measure to prevent the

escape of flammable vapors.[15] Leaving a funnel in the container is a common but

dangerous violation.[14]

Step 3: Waste Accumulation and Labeling
Proper labeling is a regulatory requirement and a cornerstone of safe laboratory practice.

Initial Labeling: As soon as the first drop of waste is added to the container, it must be

labeled.[5]

Required Information: The label must clearly state the words "Hazardous Waste".[3][14]

Contents: List all chemical constituents by their full name (e.g., "Waste Acetone-13C3"). Do

not use abbreviations or chemical formulas.[14] If other compatible solvents are added, their

names and approximate percentages must also be listed.

Capacity: Do not overfill the container. A safe maximum is 90% capacity to allow for vapor

expansion.[16]

Step 4: Storage in a Satellite Accumulation Area (SAA)
An SAA is a designated location at or near the point of waste generation where hazardous

waste is collected before being moved to a central storage facility.[3][14]

Location: The SAA must be under the control of the laboratory personnel generating the

waste.[14] It should be situated away from foot traffic and ignition sources like heat, sparks,

or open flames.[5]

Segregation: Incompatible waste types (e.g., flammable liquids and oxidizers) must be

stored separately, ideally using physical barriers or secondary containment bins.[9][14]

Secondary Containment: Liquid waste containers should be placed within a larger,

chemically resistant tray or bin to contain any potential leaks or spills.[9]

Quantity Limits: Regulations limit the amount of waste that can be stored in an SAA. The

typical limit is 55 gallons of hazardous waste. Once this limit is reached, the waste must be
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removed within three days.[3][10]

Step 5: Arranging for Final Disposal
Laboratory personnel do not dispose of the waste themselves.

Contact EH&S: Once the waste container is full (or approaching the SAA time/volume limit),

contact your institution's Environmental Health & Safety (EH&S) department or the

designated hazardous waste management contractor.[6][14]

Schedule Pickup: Follow your institution's specific procedures to schedule a waste pickup.[9]

Documentation: Ensure all necessary paperwork or online forms are completed accurately.

This information is vital for the disposal technicians to handle the waste safely and for the

institution to maintain regulatory compliance.

The following diagram illustrates the decision-making workflow for the disposal of Acetone-
13C3.
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Is the
Acetone-13C3 waste?

Step 1: Don
Personal Protective
Equipment (PPE)

 Yes 

Step 2: Select a compatible,
leak-proof waste container

with a secure cap.

Step 3: Affix 'Hazardous Waste' label.
List 'Waste Acetone-13C3'

and other contents.

Add waste to container.
Do not exceed 90% capacity.

Keep container closed.

Step 4: Store container in a
designated Satellite

Accumulation Area (SAA).

Is SAA secure, segregated,
and away from ignition sources?

Is container full
or nearing SAA limit?

 Yes 

Relocate or reconfigure
SAA to meet safety

requirements.

 No 

 No 

Step 5: Contact EH&S or
licensed waste contractor

to schedule a pickup.

 Yes 

Disposal Process
Complete

Click to download full resolution via product page

Caption: Disposal workflow for Acetone-13C3 waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b057817?utm_src=pdf-body-img
https://www.benchchem.com/product/b057817?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures for Spills
In the event of a spill, a quick and correct response is crucial.

Minor Spills: For small spills that you are trained and equipped to handle:

Alert personnel in the immediate area.

Ensure adequate ventilation and eliminate all ignition sources.[6]

Contain the spill using a chemical spill kit or absorbent material (e.g., sand, diatomaceous

earth).[15]

Collect the absorbent material using non-sparking tools and place it in a sealed, properly

labeled hazardous waste container.[6]

The cleanup residue itself is considered hazardous waste and must be disposed of

following the protocol above.[10]

Major Spills: For large, unmanageable spills, or any spill where you feel unsafe:

Evacuate the area immediately.

Activate the nearest fire alarm if there is a fire or explosion risk.

Contact your institution's emergency response team or local emergency services.

Prohibited Disposal Methods
To ensure safety and compliance, the following disposal methods are strictly forbidden:

DO NOT pour Acetone-13C3 down the sink or any drain.[9][17]

DO NOT dispose of it in the regular trash.[17]

DO NOT allow the solvent to evaporate in a fume hood as an intentional means of disposal.

[9]

DO NOT mix Acetone-13C3 waste with unknown or incompatible chemicals.[9][13]
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Adherence to these guidelines is not merely a matter of regulatory compliance; it is a

fundamental component of a responsible and safe laboratory culture. By managing chemical

waste with diligence and expertise, we protect ourselves, our colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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